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Compound of Interest

DL-Methionine methylsulfonium
Compound Name:
chloride

Cat. No.: B075466

An HPLC Method for the Quantification of DL-Methionine Methylsulfonium Chloride (Vitamin
U)

This application note details a robust High-Performance Liquid Chromatography (HPLC)
method for the accurate quantification of DL-Methionine Methylsulfonium Chloride,
commonly known as Vitamin U, in pharmaceutical formulations and raw materials. This method
is crucial for researchers, scientists, and professionals in drug development and quality control.

Introduction

DL-Methionine Methylsulfonium Chloride is a derivative of the amino acid methionine. It is
sometimes referred to as "Vitamin U," although it is not officially recognized as a vitamin. It is
found in various natural sources, particularly in raw cabbage juice, and is used in dietary
supplements for its purported gastroprotective effects. Accurate and reliable quantification of
this compound is essential for ensuring the quality and dosage accuracy of these products.
High-Performance Liquid Chromatography (HPLC) offers the specificity and sensitivity required
for this analysis.

This document provides a detailed protocol for the quantification of DL-Methionine
Methylsulfonium Chloride using a reversed-phase HPLC method with UV detection. The
method is designed to be straightforward and reproducible.
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Experimental Protocols

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this method. The specific

conditions are outlined in the table below.

Parameter

Specification

HPLC System

Agilent 1260 Infinity 1l or equivalent

Column C18, 4.6 x 150 mm, 5 pum particle size
) Acetonitrile: 0.05% Sulfuric Acid in Water (35:65
Mobile Phase
viV)[1]
Flow Rate 1.0 mL/min[2]
Injection Volume 20 pL
Column Temperature 30°C

Detector UV-Vis Detector
Detection Wavelength 200 nm[1]
Run Time 10 minutes

Preparation of Solutions

Standard Stock Solution (1000 pg/mL):

o Accurately weigh approximately 25 mg of DL-Methionine Methylsulfonium Chloride

reference standard.

e Transfer it to a 25 mL volumetric flask.

e Dissolve and dilute to volume with deionized water. Mix thoroughly. This solution should be

stored at 2-8°C and can be used for up to 7 days.

Working Standard Solutions:
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» Prepare a series of working standard solutions by diluting the stock solution with deionized
water to achieve concentrations in the range of 10 pg/mL to 100 pg/mL.

e Suggested concentrations for the calibration curve are 10, 25, 50, 75, and 100 pg/mL.
Sample Preparation (for Tablets):
e Weigh and finely powder no fewer than 10 tablets to obtain a homogenous sample.

o Accurately weigh a portion of the powder equivalent to approximately 25 mg of DL-
Methionine Methylsulfonium Chloride.

o Transfer the powder to a 25 mL volumetric flask.

e Add approximately 15 mL of deionized water and sonicate for 15 minutes to ensure complete
dissolution.

¢ Dilute to volume with deionized water and mix well.

e Filter the solution through a 0.45 pm syringe filter into an HPLC vial.

Method Validation Summary

The described HPLC method should be validated according to ICH guidelines to ensure its
suitability for its intended purpose. Key validation parameters are summarized below.
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Validation Parameter Typical Acceptance Criteria
Linearity Correlation coefficient (r2) = 0.999
Accuracy (Recovery) 98.0% to 102.0%

Precision (RSD) Repeatability (Intra-day) < 2.0%, Intermediate
recision
Precision (Inter-day) < 2.0%

Limit of Detection (LOD) Signal-to-Noise ratio of 3:1

Limit of Quantification (LOQ) Signal-to-Noise ratio of 10:1

Specificit No interference from placebo or degradation
pecificity o
products at the retention time of the analyte.

Data Presentation
Calibration Curve Data

A typical calibration curve is constructed by plotting the peak area of the analyte against the
corresponding concentration.

Concentration (pg/mL) Peak Area (Arbitrary Units)
10 150,000

25 375,000

50 750,000

75 1,125,000

100 1,500,000

Linear Regression Equation: y = 15000x Correlation Coefficient (r2): 0.9999

Sample Analysis Results

The concentration of DL-Methionine Methylsulfonium Chloride in the sample can be
calculated using the linear regression equation derived from the calibration curve.
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Calculated

Amount per Tablet

Sample ID Peak Area Concentration
(hgimL) (ma)
Tablet Sample 1 748,500 49.9 49.9
Tablet Sample 2 751,500 50.1 50.1
Tablet Sample 3 750,000 50.0 50.0
Average 750,000 50.0 50.0
%RSD 0.20% 0.20% 0.20%
Visualizations
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Caption: Experimental workflow for the HPLC quantification of DL-Methionine
Methylsulfonium Chloride.
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Weigh and Powder Tablets

Weigh Powdered Sample

l

Dissolve in Deionized Water

l

Sonicate for 15 minutes

l

Dilute to Volume

l

Filter through 0.45 um Syringe Filter
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Caption: Detailed workflow for the preparation of tablet samples for HPLC analysis.

Conclusion
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The HPLC method described in this application note is a reliable and efficient tool for the
guantification of DL-Methionine Methylsulfonium Chloride in pharmaceutical products. The
use of a common C18 column and a simple isocratic mobile phase makes this method easily
transferable to most analytical laboratories. Proper method validation is essential to ensure the
accuracy and precision of the results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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